Cas no 2229416-48-0 (2-bromo-4-nitro-1-(prop-2-yn-1-yl)benzene)

• Product Name: 2-bromo-4-nitro-1-(prop-2-yn-1-yl)benzene
• CAS No: 2229416-48-0
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• CID: 6150201
• PubChem ID: 165659835
• Update Time: 2025-05-20

2-bromo-4-nitro-1-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-nitro-1-(prop-2-yn-1-yl)benzene
• 2229416-48-0
• EN300-1927553

• Inchi： 1S/C9H6BrNO2/c1-2-3-7-4-5-8(11(12)13)6-9(7)10/h1,4-6H,3H2
• InChI Key： KPARXTRJGGVBKY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC#C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.95819g/mol
• Monoisotopic Mass: 238.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-bromo-4-nitro-1-(prop-2-yn-1-yl)benzene

Professional Introduction to 2-bromo-4-nitro-1-(prop-2-yn-1-yl)benzene (CAS No. 2229416-48-0)

2-bromo-4-nitro-1-(prop-2-yn-1-yl)benzene, with the CAS number 2229416-48-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic heterocyclic compound features a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and nitro substituents, coupled with an alkyne functional group, provides multiple reactive sites for further chemical modifications, making it a versatile building block for drug discovery and material science applications.

The compound's structure consists of a benzene ring substituted with a bromine atom at the 2-position, a nitro group at the 4-position, and an ethynyl group at the 1-position. This specific arrangement not only enhances its reactivity but also contributes to its potential utility in designing novel therapeutic agents. The bromine atom, for instance, can participate in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, while the nitro group can be reduced to an amine, opening up pathways for further functionalization.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The structural motifs present in 2-bromo-4-nitro-1-(prop-2-yn-1-yl)benzene have been explored in several high-profile studies for their potential as pharmacophores. For example, researchers have utilized analogs of this compound to develop inhibitors of kinases and other enzymes involved in cancer progression. The alkyne functionality has been particularly useful in constructing rigid scaffolds that mimic natural product structures, which are often key determinants of biological activity.

One notable application of 2-bromo-4-nitro-1-(prop-2-yn-1-yl)benzene is in the synthesis of conjugated polymers for organic electronics. The presence of alternating single and triple bonds along the molecular backbone enhances electron delocalization, making these polymers suitable for use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The bromine and nitro groups can also serve as anchor points for further polymerization or cross-linking reactions, allowing for the creation of tailored materials with specific electronic properties.

Advances in synthetic methodologies have further expanded the utility of this compound. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient construction of complex molecular architectures from simpler precursors. These techniques have been instrumental in generating libraries of derivatives for high-throughput screening, a common practice in drug discovery pipelines. Additionally, computational chemistry approaches have been employed to predict the reactivity and binding affinity of different analogs, streamlining the design process.

The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for antiviral and antibacterial agents. The nitro group, known for its ability to enhance drug bioavailability and metabolic stability, has been incorporated into several successful drugs. Furthermore, the alkyne functionality can be used to introduce other pharmacophoric elements through Sonogashira coupling reactions, allowing for the rapid assembly of complex drug candidates.

In conclusion, 2-bromo-4-nitro-1-(prop-2-yn-1-yl)benzene (CAS No. 2229416-48-0) represents a promising compound with diverse applications in both pharmaceutical research and materials science. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new methodologies and applications, this compound is likely to remain at the forefront of chemical innovation.